molecular formula C20H21F3N2O B263532 N-(1-benzylpiperidin-4-yl)-3-(trifluoromethyl)benzamide

N-(1-benzylpiperidin-4-yl)-3-(trifluoromethyl)benzamide

Cat. No. B263532
M. Wt: 362.4 g/mol
InChI Key: LICZEOMACSFGSQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(1-benzylpiperidin-4-yl)-3-(trifluoromethyl)benzamide, also known as BTCP, is a chemical compound that belongs to the class of piperidine derivatives. It was first synthesized in the 1970s and has been used extensively in scientific research due to its unique properties. In

Mechanism of Action

N-(1-benzylpiperidin-4-yl)-3-(trifluoromethyl)benzamide acts as a dopamine transporter inhibitor by binding to the dopamine transporter and preventing the reuptake of dopamine into presynaptic neurons. This leads to an increase in extracellular dopamine levels, which can have various physiological and biochemical effects.
Biochemical and Physiological Effects
Studies have shown that this compound can have various biochemical and physiological effects. It has been shown to increase locomotor activity in rodents, suggesting that it has a stimulant-like effect. This compound has also been shown to increase dopamine release in the striatum, which is a key region of the brain involved in reward and motivation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1-benzylpiperidin-4-yl)-3-(trifluoromethyl)benzamide in lab experiments is its high affinity for dopamine transporters, which allows for accurate and specific binding to these receptors. However, one limitation is that it has a short half-life, which can make it difficult to use in long-term studies.

Future Directions

There are several future directions for research involving N-(1-benzylpiperidin-4-yl)-3-(trifluoromethyl)benzamide. One area of interest is investigating the role of dopamine transporters in various neurological disorders such as Parkinson's disease, schizophrenia, and addiction. Another area of interest is developing new compounds that can selectively target dopamine transporters with greater specificity and efficacy. Additionally, research could focus on investigating the long-term effects of this compound use on the brain and behavior.

Synthesis Methods

The synthesis of N-(1-benzylpiperidin-4-yl)-3-(trifluoromethyl)benzamide involves the reaction of 1-benzyl-4-piperidone with 3-(trifluoromethyl)benzoyl chloride in the presence of a base such as sodium hydroxide. The resulting compound is then purified using column chromatography to obtain the final product.

Scientific Research Applications

N-(1-benzylpiperidin-4-yl)-3-(trifluoromethyl)benzamide has been used in various scientific research studies due to its ability to bind to dopamine transporters. It has been used as a radioligand in positron emission tomography (PET) studies to investigate the role of dopamine transporters in various neurological disorders such as Parkinson's disease, schizophrenia, and addiction. This compound has also been used in studies to investigate the pharmacological properties of dopamine transporters and their role in regulating dopamine levels in the brain.

properties

Molecular Formula

C20H21F3N2O

Molecular Weight

362.4 g/mol

IUPAC Name

N-(1-benzylpiperidin-4-yl)-3-(trifluoromethyl)benzamide

InChI

InChI=1S/C20H21F3N2O/c21-20(22,23)17-8-4-7-16(13-17)19(26)24-18-9-11-25(12-10-18)14-15-5-2-1-3-6-15/h1-8,13,18H,9-12,14H2,(H,24,26)

InChI Key

LICZEOMACSFGSQ-UHFFFAOYSA-N

SMILES

C1CN(CCC1NC(=O)C2=CC(=CC=C2)C(F)(F)F)CC3=CC=CC=C3

Canonical SMILES

C1CN(CCC1NC(=O)C2=CC(=CC=C2)C(F)(F)F)CC3=CC=CC=C3

Origin of Product

United States

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